![molecular formula C13H14N2O B2380963 1-[1-(2,6-Dimethylphenyl)imidazol-2-yl]ethanone CAS No. 2090002-31-4](/img/structure/B2380963.png)
1-[1-(2,6-Dimethylphenyl)imidazol-2-yl]ethanone
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Description
“1-[1-(2,6-Dimethylphenyl)imidazol-2-yl]ethanone” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .
Molecular Structure Analysis
Imidazole is amphoteric in nature, showing both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents . Due to the presence of a positive charge on either of two nitrogen atoms, it shows two equivalent tautomeric forms .Scientific Research Applications
Synthesis and Medicinal Applications
- This compound is used in the synthesis of various derivatives with significant medicinal properties. For instance, it is involved in creating thiazole derivatives with fungicidal activity, as demonstrated by Bashandy et al. (2008) (Bashandy, Abdelall, & El-Morsy, 2008). Similarly, Bhoge et al. (2021) utilized it to produce pyrimidine tetrazole derivatives, showing antimicrobial properties (Bhoge, Magare, & Mohite, 2021).
Antibacterial and Antifungal Studies
- Patel et al. (2011) synthesized Schiff's Bases of 2-Hydrazinyl-1-(1H-Imidazol-1-yl)-Ethanone, revealing notable antibacterial activity (Patel, Patel, Chaudhari, & Sen, 2011). Fuloria et al. (2009) developed 1,3,4-oxadiazole derivatives from this compound, exhibiting anti-bacterial and anti-fungal properties (Fuloria, Singh, Shaharyar, & Ali, 2009).
Heme Oxygenase Inhibition
- Rahman et al. (2008) studied the crystal structure of human heme oxygenase-1 in complex with a derivative of this compound, highlighting its potential as an inhibitor for therapeutic applications (Rahman, Vlahakis, Szarek, Nakatsu, & Jia, 2008).
Antimicrobial and Antifungal Activities
- Yurttaş et al. (2013) synthesized derivatives for evaluation of their antibacterial, antifungal, and anticancer activities, highlighting the versatility of this compound (Yurttaş, Duran, Demirayak, Gençer, & Tunalı, 2013).
Luminescence Sensing and Heme Oxygenase Research
- Shi et al. (2015) developed lanthanide metal-organic frameworks based on this compound for fluorescence sensing applications (Shi, Zhong, Guo, & Li, 2015). Roman et al. (2010) synthesized derivatives for heme oxygenase inhibition, showing their potential in pharmacological applications (Roman, Vlahakis, Vukomanovic, Nakatsu, & Szarek, 2010).
Environmental and Chemical Analysis
- You et al. (2010) used a derivative in a dual-sensitive probe for the determination of amines in environmental water, showcasing its utility in chemical analysis (You, Song, Fu, Sun, Xia, Li, & Suo, 2010).
properties
IUPAC Name |
1-[1-(2,6-dimethylphenyl)imidazol-2-yl]ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O/c1-9-5-4-6-10(2)12(9)15-8-7-14-13(15)11(3)16/h4-8H,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYDXNGKXNNRMRZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)N2C=CN=C2C(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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